N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide

• IUPAC Name: 3-benzamido-N-(2-carbamoylphenyl)-4-methylbenzamide
• InChI: InChI=1S/C22H19N3O3/c1-14-11-12-16(13-19(14)25-21(27)15-7-3-2-4-8-15)22(28)24-18-10-6-5-9-17(18)20(23)26/h2-13H,1H3,(H2,23,26)(H,24,28)(H,25,27)
• InChI Key: PUIFFASODSOLAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N)NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide, commonly known as N-(2-Acetylphenyl)-3,4-dimethylbenzamide (APDMB), is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide binds to the colchicine binding site on tubulin, preventing the formation of microtubules, which are necessary for mitosis. This ultimately leads to cell death.
Biochemical and Physiological Effects:
N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been shown to have various biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been shown to induce cell cycle arrest and apoptosis. Furthermore, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide is its high solubility in DMSO, making it easy to dissolve and use in experiments. However, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has a short half-life, which makes it difficult to use in vivo. Furthermore, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been shown to have some toxicity towards normal cells, which limits its use in certain experiments.

Future Directions

There are various future directions for the use of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide in scientific research. One potential direction is the development of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide analogs with improved pharmacokinetic properties. Furthermore, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide could be used in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide could be used in the development of novel cancer therapies, such as targeted drug delivery systems. Finally, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide could be used in the development of diagnostic tools for cancer detection.

Scientific Research Applications

N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of cancer research. Studies have shown that N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has cytotoxic effects on cancer cells, making it a potential candidate for chemotherapy. Furthermore, N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells.